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Compound of Interest

Compound Name: 2-lodo-5-nitrotoluene

Cat. No.: B1294305

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for 2-lodo-
5-nitrotoluene, a key intermediate in various chemical syntheses. The following sections detail
its hazardous properties, safe handling procedures, and emergency protocols, compiled from
safety data sheets (SDS), chemical databases, and relevant scientific literature.

Chemical and Physical Properties

2-lodo-5-nitrotoluene is a yellow crystalline solid.[1] Key quantitative physical and chemical
properties are summarized in the table below for easy reference.
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Property Value References

Molecular Formula C7HeINO2 [21[31[41[5]

Molecular Weight 263.03 g/mol [21[3]1[41[5]

CAS Number 5326-38-5 [11[3]

EC Number 226-204-1 [1][3]

Appearance Yellow crystalline solid/powder [1][6]

Melting Point 103-107 °C [6]

Boiling Point 309.2 £ 30.0 °C (Predicted) [6]

Density 1.883 + 0.06 g/cm? (Predicted) [6]

Solubility Insoluble in water; Soluble in 7]
ethanol, ether, and benzene.

Sensitivity Light Sensitive [6]

Hazard Identification and Classification

2-lodo-5-nitrotoluene is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard Class

Hazard Category Hazard Statement References

Skin H315: Causes skin
) o Category 2 S [2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. Category 2 N [2]
Damage/Eye lIrritation eye irritation
Specific Target Organ Category 3
o ) ] H335: May cause
Toxicity (Single (Respiratory tract ) o [2]
S respiratory irritation
Exposure) irritation)

NFPA 704 Ratings:[1]
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e Health: 2 (Intense or continued but not chronic exposure could cause temporary
incapacitation or possible residual injury)

» Flammability: 1 (Materials that require considerable preheating before ignition and
combustion can occur)

« Instability: O (Normally stable, even under fire exposure conditions, and is not reactive with
water)

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

3.1. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and dusts if ventilation is inadequate.

3.2. Handling Procedures

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

3.3. Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.[1]
» Store in a cool place.[1]

o Keep in a dark place as the compound is light-sensitive.[6]
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» Store away from incompatible materials such as strong oxidizing agents.
Experimental Protocols
4.1. Representative Synthesis of 2-lodo-5-nitrotoluene

While a specific, detailed protocol for the synthesis of 2-lodo-5-nitrotoluene was not found in
the searched literature, a representative procedure can be extrapolated from the synthesis of
similar iodinated nitroaromatic compounds. A plausible method involves the iodination of 3-
nitrotoluene.

Materials:

3-Nitrotoluene

 lodine (I2)

e Periodic acid (HslOe)

e Sulfuric acid (concentrated)
 Acetic acid

» Sodium bisulfite solution

o Dichloromethane

e Anhydrous magnesium sulfate
Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-
nitrotoluene in a mixture of acetic acid and concentrated sulfuric acid.

e Add iodine and periodic acid to the solution.

» Heat the reaction mixture to 50-70°C and stir for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).
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 After the reaction is complete, cool the mixture to room temperature and pour it into a beaker
containing ice water.

e Add sodium bisulfite solution to quench any remaining iodine.

o Extract the product with dichloromethane.

e Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate and filter.

e Remove the solvent under reduced pressure to obtain the crude product.
o Purify the crude product by recrystallization or column chromatography.

4.2. Emergency Procedures
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Situation Protocol References

) Wash off with soap and plenty
Skin Contact . [8]
of water. Consult a physician.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [8]

and consult a physician.

If breathed in, move person
) into fresh air. If not breathing,
Inhalation ] o o [8]
give artificial respiration.

Consult a physician.

Never give anything by mouth
_ to an unconscious person.
Ingestion ] ] [8]
Rinse mouth with water.

Consult a physician.

Use water spray, alcohol-
resistant foam, dry chemical,
or carbon dioxide as
Fire extinguishing media. Wear [1]
self-contained breathing
apparatus for firefighting if

necessary.

Use personal protective
equipment. Avoid dust
) formation. Sweep up and
Accidental Release ) ) [1]
shovel. Keep in suitable,
closed containers for disposal.

Do not let product enter drains.

Toxicological Information

Detailed toxicological studies specifically for 2-lodo-5-nitrotoluene are limited in the public
domain. However, information from related nitrotoluene compounds, particularly o-nitrotoluene,
can provide insights into its potential metabolic pathways and toxic mechanisms. It is important
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to note that this is an extrapolation and should be confirmed with specific studies on 2-lodo-5-
nitrotoluene.

5.1. Postulated Metabolic Pathway

The metabolism of o-nitrotoluene is known to involve reduction of the nitro group and oxidation
of the methyl group. A similar pathway can be postulated for 2-lodo-5-nitrotoluene, as
depicted in the diagram below. This metabolic activation can lead to the formation of reactive
intermediates capable of binding to cellular macromolecules like DNA, which is a potential
mechanism of toxicity for nitrotoluene compounds.

2-lodo-5-aminotoluene

Further Metabolism
(e.g., conjugation)

2-|odo-5-ni|mm|uene

Reactive Intermediates DNA Adducts

A4
2-lodo-5-nitrobenzyl alcohol
Methyl
Oxidation

Click to download full resolution via product page

Caption: Postulated metabolic pathway of 2-lodo-5-nitrotoluene.

Experimental Workflows
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6.1. Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-lodo-5-
nitrotoluene in a laboratory setting.

Assess Risks
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Fume Hood

Weigh and Handle

Carefully to Avoid Dust

If Spill Occur

Clean Up Spills
Immediately

Dispose of Waste in
Designated Containers

Remove PPE

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 2-lodo-5-nitrotoluene.

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety guide. Always consult the most current Safety Data Sheet (SDS) from
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the supplier before handling this chemical and adhere to all institutional and regulatory safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Health and Safety Profile of 2-lodo-5-nitrotoluene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294305#health-and-safety-information-for-2-iodo-5-
nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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